Cas no 1805089-79-5 (3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride
• CAS No: 1805089-79-5
• MF: C₇H₅ClF₂INO₂S
• MW: 367.539378881454
• CID: 4891947
• Update Time: 2025-08-04

3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO2S/c1-3-5(11)2-4(6(9)10)7(12-3)15(8,13)14/h2,6H,1H3
• InChI Key： TWECNCYJUHWECZ-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(C(C(F)F)=C1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride (CAS No. 1805089-79-5)

3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride (CAS No. 1805089-79-5) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, characterized by its unique difluoromethyl and iodo substitutions, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in cross-coupling reactions, pesticide intermediates, and drug discovery.

The growing demand for fluorinated compounds in modern chemistry has placed 3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride at the forefront of innovation. Its iodo-substituted pyridine core makes it a valuable building block for Suzuki-Miyaura coupling and other palladium-catalyzed reactions, which are critical for developing biologically active molecules. Recent trends in green chemistry and sustainable synthesis have further amplified interest in this compound, as researchers seek efficient methods to incorporate fluorine atoms into complex structures.

One of the most searched questions related to this compound is: "What are the applications of 3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride in medicinal chemistry?" The answer lies in its versatility as a sulfonylation reagent, enabling the introduction of sulfonyl groups into target molecules. This functionality is pivotal in designing enzyme inhibitors, antibacterial agents, and anticancer drugs. Additionally, its difluoromethyl group contributes to improved metabolic stability and bioavailability, making it a preferred choice for lead optimization in drug development.

Another hot topic in the scientific community is the use of halogenated pyridines in agrochemical formulations. 3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride serves as a key intermediate in synthesizing crop protection agents, particularly those targeting fungal pathogens. Its iodine atom facilitates further functionalization, allowing chemists to tailor derivatives for specific pest control applications. This aligns with the increasing global focus on food security and sustainable agriculture.

From a technical perspective, handling 3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride requires expertise due to its moisture-sensitive nature. Researchers often inquire about "storage conditions for sulfonyl chlorides" and "best practices for handling reactive intermediates." Proper storage under inert atmospheres and the use of anhydrous solvents are essential to maintain its stability. These precautions ensure consistent performance in high-throughput screening and combinatorial chemistry workflows.

In summary, 3-(Difluoromethyl)-5-iodo-6-methylpyridine-2-sulfonyl chloride (CAS No. 1805089-79-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it indispensable for modern synthetic strategies. As the scientific community continues to explore fluorine chemistry and halogenated heterocycles, this compound will undoubtedly remain a subject of intense research and innovation.